Transition-metal catalyzed reactions of diazo compounds and N,N-dialkylnitrosoamines†
Organic Chemistry Frontiers Pub Date: 2023-11-21 DOI: 10.1039/D3QO01607B
Abstract
In this study, we present a Ru(II)-catalyzed reaction involving diazoindandiones and N,N-dialkylnitrosoamines, leading to the efficient preparation of a diverse array of isoquinoline-1,3,4-trione derivatives in moderate to excellent yields. The reaction was proposed to occur via the rearrangement of the nitroso ylide intermediates. Additionally, we report a Rh(III)-catalyzed reaction employing dimethyl diazomalonate and N,N-dialkylnitrosoamines, yielding stable nitroso ylide products. These findings offer valuable insights into the synthetic potential of diazo compounds and N,N-dialkylnitrosoamines in transition-metal-catalyzed transformations.
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Journal Nameļ¼Organic Chemistry Frontiers
Research Products
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CAS no.: 126840-22-0
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CAS no.: 155535-23-2
